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Compound of Interest

Compound Name: D-Sorbitol-d2-1

Cat. No.: B12412109

Essential Safety and Handling of D-Sorbitol-d2-1

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical reagents is paramount. This document provides immediate, essential
safety and logistical information for D-Sorbitol-d2-1, a deuterated form of D-Sorbitol. The
following procedures and recommendations are based on established safety protocols for D-
Sorbitol and are directly applicable to its deuterated analogue due to their chemical similarities.

Personal Protective Equipment (PPE)

When handling D-Sorbitol-d2-1, appropriate personal protective equipment is crucial to
minimize exposure and ensure personal safety. The recommended PPE includes:

o Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that
conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][2]

o Hand Protection: Chemical-resistant gloves, such as nitrile rubber with a thickness greater
than 0.11 mm, should be worn.[3] It is important to select gloves based on an evaluation of
potential hazards, duration of use, and the physical conditions of the workplace.[4]

« Skin and Body Protection: A laboratory coat is the minimum requirement.[4] For more
extensive handling, wear appropriate protective clothing to prevent skin contact.[1][5]
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» Respiratory Protection: If there is a risk of dust formation or if working in a poorly ventilated
area, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling D-Sorbitol-d2-1 from the moment it is received to its final
disposal is critical for laboratory safety and operational efficiency.

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][6]
o Keep away from incompatible materials such as strong oxidizing agents.[2][6]

o D-Sorbitol is hygroscopic, meaning it absorbs moisture from the air; therefore, proper sealing
of the container is essential.[4][6]

2. Handling and Use:

« All handling should be conducted in a well-ventilated area.[4][7]

e Avoid generating dust.[6][8] Use dry clean-up procedures if any material is spilled.[8]
e Avoid contact with skin, eyes, and clothing.[4][7]

e Do not eat, drink, or smoke in the handling area.[5][7]

» Wash hands thoroughly with soap and water after handling.[4][7]

3. Spills and Emergency Procedures:

o Spills: In case of a spill, immediately clean it up by vacuuming or sweeping the material and
placing it into a suitable, labeled disposal container.[1][4][6] Avoid generating dust during
cleanup.[1][6]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[1]

[6]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing. Get medical aid if irritation develops.[1][6]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms appear.[1][6]

 Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or
water. Seek medical attention.[1][6]

4. Disposal:

o All waste must be handled in accordance with local, state, and federal regulations.[8]
o Dispose of the contents and container to an approved waste disposal plant.[4]

e Do not allow the product to enter drains, other waterways, or soil.[4]

Quantitative Data

The following table summarizes key physical and chemical properties of D-Sorbitol, which are
expected to be very similar for D-Sorbitol-d2-1.

Property Value

Molecular Formula CeH1406

Molecular Weight 182.17 g/mol [2]

Melting Point 95-99°C/203-210.2 °F[2]
Specific Gravity 1.489[2]

Solubility Soluble in water[2]

pH 6-7 (70% aqueous solution)[2]
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Experimental Workflow

The following diagram illustrates the standard workflow for handling D-Sorbitol-d2-1 in a
laboratory setting.
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Receiving & Storage
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Caption: Workflow for the safe handling of D-Sorbitol-d2-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling D-Sorbitol-
d2-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12412109#personal-protective-equipment-for-
handling-d-sorbitol-d2-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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